Cas no 1059-86-5 (7,8-Didehydrocholesterol Acetate)

• Product Name: 7,8-Didehydrocholesterol Acetate
• CAS No: 1059-86-5
• MF: C₂₉H₄₆O₂
• MW: 426.674349308014
• CID: 155235
• PubChem ID: 99487
• Update Time: 2025-06-07

7,8-Didehydrocholesterol Acetate Chemical and Physical Properties

Names and Identifiers

• Cholesta-5,7-dien-3-ol,3-acetate, (3b)-
• [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 3&#946
• 7,8-Didehydrocholesterol acetate
• 7-Dehydrocholesterol acetate
• 7-Dehydrocholesteryl acetate
• -Acetoxychoesta-5,7-diene
• Cholest-5,7-dien-3&#946
• Cholesta-5,7-dien-3&#946
• NSC 226869
• -ol, acetate
• -yl acetate
• Brn 3224391
• EINECS 213-896-5
• 3β-Acetoxy-5,7-cholestadiene
• Cholesta-5,7-dien-3-yl acetate
• 3beta-Acetoxychoesta-5,7-diene
• Cholesta-5,7-dien-3-ol, acetate,
• Cholest-5,7-dien-3beta-yl acetate
• Cholesta-5,7-dien-3beta-yl acetate
• Cholesta-5,7-dien-3.beta.-yl acetate
• Cholesta-5,7-dien-3beta-ol acetate
• Cholesta-5,7-dien-3-beta-ol, acetate
• Cholesta-5,7-dien-3-ol, acetate, (3beta)
• 7-Dehydrocholesterolacetate
• 4-06-00-04153 (Beilstein Handbook Reference)
• (3S,9S,10R,13R,14R,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
• Cholest-5,7-dien-3.beta.-yl acetate
• CS-0120893
• SCHEMBL7760234
• DTXSID50909817
• NS00042700
• Cholesta-5,7-dien-3-ol, acetate, (3-beta)
• Cholesta-5,7-dien-3-beta-yl acetate
• 3.beta.-Acetoxychoesta-5,7-diene
• Cholesta-5,7-dien-3beta-ol, acetate
• Cholesta-5,7-dien-3-yl acetate, (3.beta.)-
• Cholesta-5,7-dien-3.beta.-ol, acetate
• [(3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• [(3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]acetate
• Cholesta-5,7-dien-3-ol, acetate, (3beta)-
• E81462
• (1R,3aR,7S,9aR,9bS,11aR)-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1H,2H,3H,3aH,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl acetate
• 1059-86-5
• Cholesta-5,7-dien-3-ol, acetate, (3.beta.)-
• (1R,3aR,7S,9aR,9bS,11aR)-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1H,2H,3H,3aH,6H,7H,8H,9H,9bH,10H,11H-cyclopenta[a]phenanthren-7-yl acetate
• 7,8-Didehydrocholesterol Acetate

• Inchi： 1S/C29H46O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10-11,19-20,23,25-27H,7-9,12-18H2,1-6H3/t20-,23+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： ACGNVBRAISEVDK-RPIQFHTISA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 426.34998
• Monoisotopic Mass: 426.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.5

Experimental Properties

• Density: 1.0041 (rough estimate)
• Melting Point: 129.5°C
• Boiling Point: 482.07°C (rough estimate)
• Flash Point: 256.3±17.4 °C
• Refractive Index: 1.5045 (estimate)
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 26.3
• LogP: 7.87960
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

7,8-Didehydrocholesterol Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives